Cas no 19351-63-4 (Secologanin)

Secologanin, a schizoiridoid glycoside, is a key terpene intermediate in the biosynthesis of bioactive monoterpenoid indole alkaloids, such as reserpine (hy-n0480) \ajmaline and vinblastine Secologanin synthase (cytochrome P450 isoform cyp72a1) catalyzes the oxidative cleavage of loganin to secologanin

Secologanin structure

Product Name:Secologanin

CAS No:19351-63-4

Molecular Formula:C₁₇H₂₄O₁₀

Molecular Weight:507.74400

CID:144149

PubChem ID:329757628

Secologanin Properties

Names and Identifiers

- 2H-Pyran-5-carboxylicacid, 3-ethenyl-2-(b-D-glucopyranosyloxy)-3,4-dihydro-4-(2-oxoethyl)-, methyl ester,(2S,3R,4S)-
- 2H-Pyran-5-carboxylicacid, 3-ethenyl-2-(b-D-glucopyranosyloxy)-3,4-dihydro-4-(2-oxoethyl)-, me...
- SECOLOGANIN
- LONICEROSIDE
- Loniceroside (iridoid)
- NSC 640525
- (-)-SECOLOGANIN
- Loniceroside【iridoid】
- (4S)-4β-(2-Oxoethyl)-5β-vinyl-6α-(β-D-glucopyranosyloxy)-5,6-dihydro-4H-pyran-3-carboxylic acid methyl ester
- (2S)-3α-Vinyl-2β-(β-D-glucopyranosyloxy)-3,4-dihydro-4α-(2-oxoethyl)-2H-pyran-5-carboxylic acid methyl ester
- (2S,3R,4S)-Methyl 4-(2-oxoethyl)-2-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxyMethyl)tetrahydro-2H-pyran-2-yl)oxy)-3-vinyl-3,4-dihydro-2H-pyran-5-carboxylate
- Loniceroside
- Secologanin
- methyl (2S,3R,4S)-4-(formylmethyl)-2-(beta-D-glucopyranosyloxy)-3,4-dihydro-3-vinyl-2H-pyran-5-carboxylate
- 3-Ethenyl-2-(beta-D-glucopyranosyloxy)-3,4-dihydro-4-(2-oxoethyl)-2H-pyran-5-carboxylic acid, methyl ester
- LMPR0102070002
- DTXSID30941033
- NS00074296
- C01852
- methyl (2S,3R,4S)-3-ethenyl-4-(2-oxoethyl)-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-5-carboxylate
- NSC-640525
- UNII-NK7B26K93T
- J-012529
- NK7B26K93T
- methyl (2S,3R,4S)-3-ethenyl-2-(beta-D-glucopyranosyloxy)-4-(2-oxoethyl)-3,4-dihydro-2H-pyran-5-carboxylate
- tert-butyl 3-[[5-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)-4,5-dihydro-1,2-oxazole-3-carbonyl]amino]butanoate
- 19351-63-4
- F19BE380-C97E-46CC-89C6-F6BCAFC793EC
- NCGC00384550-01_C17H24O10_Methyl (2S,3R,4S)-2-(beta-D-glucopyranosyloxy)-4-(2-oxoethyl)-3-vinyl-3,4-dihydro-2H-pyran-5-carboxylate
- CHEMBL1235867
- Secologanin, analytical standard
- METHYL (2S,3R,4S)-2-(BETA-D-GLUCOPYRANOSYLOXY)-4-(2-OXOETHYL)-3-VINYL-3,4-DIHYDRO-2H-PYRAN-5-CARBOXYLATE
- HY-125598
- 2H-Pyran-5-carboxylic acid, 3-ethenyl-2-(beta-D-glucopyranosyloxy)-3,4-dihydro-4-(2-oxoethyl)-, methyl ester, (2S,3R,4S)-
- CS-0092439
- MS-26429
- CHEBI:18002
- SCHEMBL431171
- Q1531155
- AKOS040753996
- NCGC00384550-01
- NCI60_013498
- FT-0637835
- methyl 4-(2-oxoethyl)-2-[3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-3-vinyl-3,4-dihydro-2H-pyran-5-carboxylate
- Compound NP-015681
- AKOS040738728
- Methyl 2-(hexopyranosyloxy)-4-(2-oxoethyl)-3-vinyl-3,4-dihydro-2H-pyran-5-carboxylate
- Hexose + C11H12O4
- NSC640525
- Secologanin (NSC 640525)
- G13893
- +Expand
- MDL： MFCD16661163
- InChIKey： CSKKDSFETGLMSB-NRZPKYKESA-N
- Inchi： InChI=1S/C17H24O10/c1-3-8-9(4-5-18)10(15(23)24-2)7-25-16(8)27-17-14(22)13(21)12(20)11(6-19)26-17/h3,5,7-9,11-14,16-17,19-22H,1,4,6H2,2H3
- SMILES： O=CCC1C(C(OC)=O)=COC(OC2OC(CO)C(O)C(O)C2O)C1C=C

Computed Properties

Exact Mass: 506.05100
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 10
Rotatable Bond Count: 8
Monoisotopic Mass: 388.137
Heavy Atom Count: 27
Complexity: 576
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.6
Topological Polar Surface Area: 152A^2

Experimental Properties

LogP: 0.20990
PSA: 151.98000
Refractive Index: 1.571
Boiling Point: 595.5°Cat760mmHg
Flash Point: 212.2°C
Solubility: Soluble (310 g/l) (25 º C),
Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),

Secologanin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00APWU-1mg	SECOLOGANIN	19351-63-4	≥90%	1mg	$79.00	2024-06-17
A2B Chem LLC	AE99342-1mg	SECOLOGANIN	19351-63-4	≥90%	1mg	$33.00	2024-04-20
Aaron	AR00AQ56-5mg	SECOLOGANIN	19351-63-4		5mg	$291.00
Ambeed	A428557-5mg	Secologanin	19351-63-4	98%	5mg	$250.0	2024-04-22
ChemScence	CS-0092439-5mg	Secologanin	19351-63-4		5mg	$250.0	2022-04-27
eNovation Chemicals LLC	Y1245483-5mg	SECOLOGANIN	19351-63-4	94%	5mg	$330	2024-06-06
MedChemExpress	HY-125598-5mg	Secologanin	19351-63-4	≥94.0%	5mg	￥3500	2024-04-19
TargetMol Chemicals	T34599-5 mg	Secologanin	19351-63-4	98%	5mg	￥ 2,380
TRC	S239640-1mg	(-)-Secologanin	19351-63-4		1mg	$190.00	2023-05-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S91040-5mg	(-)-Secologanin	19351-63-4		5mg	¥1478.0	2021-09-07

Secologanin Synthesis

Secologanin Suppliers

Hubei Cuiyuan Biotechnology Co.,Ltd

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(CAS:19351-63-4)

MR./MRS.:JIN SHENG J e r e m y

Phone:18162756256

Email:1197063825@qq.com

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:19351-63-4)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Secologanin Related Literature

1. The biosynthesis of monoterpenoid indole alkaloids from strictosidine

Naotaka Nagakura,Martina Rüffer,Meinhart H. Zenk J. Chem. Soc. Perkin Trans. 1 1979 2308
2. Bypassing stereoselectivity in the early steps of alkaloid biosynthesis

Peter Bernhardt,Nancy Yerkes,Sarah E. O'Connor Org. Biomol. Chem. 2009 7 4166
3. Alkaloid biosynthesis. Part XV. Partial synthesis and isolation of vincoside and isovincoside: biosynthesis of the three major classes of indole alkaloids from vincoside

A. R. Battersby,A. R. Burnett,P. G. Parsons J. Chem. Soc. C 1969 1193
4. Chemoselective derivatization of alkaloids in periwinkle

M. Carmen Galan,Elizabeth McCoy,Sarah E. O'Connor Chem. Commun. 2007 3249
5. Tailoring enzyme strategies and functional groups in biosynthetic pathways

Christopher T. Walsh Nat. Prod. Rep. 2023 40 326
6. Preparation of secologanin: its conversion into ipecoside and its role in indole alkaloid biosynthesis

A. R. Battersby,A. R. Burnett,P. G. Parsons Chem. Commun. (London) 1968 1280
7. The scaffold-forming steps of plant alkaloid biosynthesis

Benjamin R. Lichman Nat. Prod. Rep. 2021 38 103
8. Chemoselective derivatization of alkaloids in periwinkle

M. Carmen Galan,Elizabeth McCoy,Sarah E. O'Connor Chem. Commun. 2007 3249
9. The scaffold-forming steps of plant alkaloid biosynthesis

Benjamin R. Lichman Nat. Prod. Rep. 2021 38 103
10. Alkaloid biosynthesis. Part XIV. Secologanin: its conversion into ipecoside and its role as biological precursor of the indole alkaloids

A. R. Battersby,A. R. Burnett,P. G. Parsons J. Chem. Soc. C 1969 1187

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(CAS:19351-63-4)Secologanin

Purity:99%

Quantity:5mg

Price($):225.0